Cas no 75851-76-2 (Benzenemethanol, α-(2Z)-2-buten-1-yl-)

Benzenemethanol, α-(2Z)-2-buten-1-yl- structure
75851-76-2 structure
Product Name:Benzenemethanol, α-(2Z)-2-buten-1-yl-
CAS No:75851-76-2
MF:C11H14O
MW:162.228263378143
CID:538889
Update Time:2023-11-18

Benzenemethanol, α-(2Z)-2-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(2Z)-2-butenyl-
    • (1R,3Z)-1-Phenyl-3-pentene-1-ol
    • (R,Z)-(+)-1-phenylpent-3-en-1-ol
    • CID 101728934
    • Benzenemethanol, α-(2Z)-2-buten-1-yl-
    • Inchi: 1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h2-8,11-12H,9H2,1H3/b3-2-/t11-/m1/s1
    • InChI Key: GTPNDSIWHNAACI-OTDNITJGSA-N
    • SMILES: O[C@@H](C1C=CC=CC=1)C/C=C\C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.991±0.06 g/cm3(Predicted)
  • Boiling Point: 263.3±9.0 °C(Predicted)
  • pka: 14.22±0.20(Predicted)
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